N-(5-nitro-1H-indazol-3-yl)benzamide
Overview
Description
“N-(5-nitro-1H-indazol-3-yl)benzamide” is an organic compound that belongs to the class of organic compounds known as gamma amino acids and derivatives . These are amino acids having a (-NH2) group attached to the gamma carbon atom .
Synthesis Analysis
The synthesis of indazole derivatives, including “this compound”, has been reported in several studies . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of “this compound” includes a benzamide group attached to an indazole ring with a nitro group at the 5-position . The molecular formula is C14H10N4O3, and the molecular weight is 282.25 g/mol .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a predicted density of 1.519±0.06 g/cm3 and a predicted boiling point of 449.8±25.0 °C .Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis Techniques : N-Methylation of 5-nitro-1H-indazole leads to the formation of 1-methyl-5(6)-nitroindazoles, which can be further chemically transformed. For instance, 1-methyl-1H-indazole-6-amine, a derivative, can be obtained through reduction and used in subsequent condensation reactions (El’chaninov et al., 2018).
Chemical Transformation : The study by El’chaninov et al. (2018) also demonstrates that 1-methyl-1H-indazole-6-amine can undergo further transformations, such as condensation with furoyl chloride, leading to the synthesis of complex compounds like N-(1-methylindazol-6-yl)furan-2-carboxamide.
Biological Activities and Applications
Antimicrobial and Antiproliferative Properties : Research indicates that N-(substituted phenyl)-2/4-(1H-indol-3-ylazo)-benzamides exhibit notable in vitro antibacterial and antifungal activities. Some of these compounds also show significant antiproliferative activity against various human cancer cell lines, suggesting potential therapeutic applications in oncology (Kumar et al., 2012).
Anticancer Evaluation : A study by Mohan et al. (2021) revealed that certain N-(Pyridin-3-yl)benzamide derivatives, which are structurally related to N-(5-nitro-1H-indazol-3-yl)benzamide, possess moderate to good anticancer activity against human cancer cell lines, indicating the potential for developing new anticancer drugs.
Antifungal Activity : Derivatives of this compound, such as N-(indazol-3-yl)- and N-(indazol-5-yl)-2-iodobenzamides, have been synthesized and shown to possess antifungal properties. This highlights their potential use in combating phytopathogenic fungal strains (Raffa et al., 2002).
Properties
IUPAC Name |
N-(5-nitro-1H-indazol-3-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4O3/c19-14(9-4-2-1-3-5-9)15-13-11-8-10(18(20)21)6-7-12(11)16-17-13/h1-8H,(H2,15,16,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCAAPKZQXYLMFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NNC3=C2C=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.